Cas no 36294-24-3 (Ethyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate)

Ethyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate is a phenolic antioxidant commonly used to inhibit oxidative degradation in polymers, lubricants, and other organic materials. Its key advantages include high thermal stability and effectiveness at low concentrations due to the sterically hindered phenolic group, which scavenges free radicals efficiently. The tert-butyl substituents enhance solubility in nonpolar matrices, making it suitable for applications in polyolefins, adhesives, and elastomers. The ethyl ester moiety contributes to improved compatibility with hydrophobic systems. This compound is particularly valued for its ability to extend material lifespan by preventing chain-breaking autoxidation processes under elevated temperatures or UV exposure.
Ethyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate structure
36294-24-3 structure
Product Name:Ethyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate
CAS No:36294-24-3
MF:C19H30O3
MW:306.439706325531
MDL:MFCD00210464
CID:313282
PubChem ID:64871
Update Time:2025-10-17

Ethyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate
    • Benzenepropanoic acid,3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester
    • AC1L223Z
    • ANW-72046
    • CTK8C4456
    • EINECS 252-953-9
    • Ethyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate
    • Ethyl 3,5-di-tert-butyl-4-hydroxyhydrocinnamate
    • MolPort-002-480-712
    • 0E7AM882ZY
    • Benzenepropanoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester
    • Ethyl-3,5-di-tert-butyl-4-hydroxyhydrocinnamate
    • ZCWSUZJGZZFSHM-UHFFFAOYSA-N
    • AX8217004
    • CS-0
    • MFCD00210464
    • UNII-0E7AM882ZY
    • NS00030012
    • SCHEMBL83910
    • 36294-24-3
    • AS-69246
    • SY068778
    • DTXSID1067966
    • AMY36661
    • FT-0721955
    • Benzenepropanoic acid,3,5-bis(1,1-dimethylethyl)-4-hydroxy-,ethyl ester
    • ethyl 3-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]propionate
    • AKOS016007408
    • ethyl 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate
    • Ethyl3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate
    • Ethyl-3,5-di-tert-butyl-4-hydroxyphenylpropionate
    • CS-0061624
    • Q27236666
    • ETHYL 3-(3,5-DI-TERT-BUTYL-4-HYDROXYPHENYL) PROPANOATE
    • A10914
    • DA-17613
    • MDL: MFCD00210464
    • Inchi: 1S/C19H30O3/c1-8-22-16(20)10-9-13-11-14(18(2,3)4)17(21)15(12-13)19(5,6)7/h11-12,21H,8-10H2,1-7H3
    • InChI Key: ZCWSUZJGZZFSHM-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(CCC(=O)OCC)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 306.2196
  • Monoisotopic Mass: 306.219
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 5.4

Experimental Properties

  • Density: 0.997
  • Boiling Point: 357.6°Cat760mmHg
  • Flash Point: 129.9°C
  • Refractive Index: 1.498
  • PSA: 46.53

Ethyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate Pricemore >>

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Ethyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:36294-24-3)Ethyl3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate
Order Number:LE14744
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:36294-24-3)Ethyl3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate
LE14744
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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